Cas no 5505-00-0 (Benzonitrile,2-(2-phenylethyl)-)
5505-00-0 structure
Product Name:Benzonitrile,2-(2-phenylethyl)-
Benzonitrile,2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(2-phenylethyl)-
- 2-(2-PHENETHYL)BENZONITRILE
- 2-(2-phenylethyl)benzonitrile
- 2-(1-TRITYL-1H-IMIDAZOL-4-YL)ETHYLAMINE OXALATE
- 2-phenethylbenzonitrile
- Benzonitrile,2-(2-phenylethyl)
- Bibenzyl-2-carbonitril
- bibenzyl-2-carbonitrile
- Candida albicans
- DTXSID10295228
- 5505-00-0
- SCHEMBL2507390
- CHEMBL4067237
- NSC-100687
- NSC100687
-
- Inchi： 1S/C15H13N/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9H,10-11H2
- InChI Key： OXQILFVQUJWBPI-UHFFFAOYSA-N
- SMILES： N#CC1C=CC=CC=1CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 207.10500
- Monoisotopic Mass: 207.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 318.3 °C at 760 mmHg
- Flash Point: 146.9 °C
- Refractive Index: 1.591
- PSA: 23.79000
- LogP: 3.34348
Benzonitrile,2-(2-phenylethyl)- Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzonitrile,2-(2-phenylethyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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